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Compound of Interest

Compound Name: 4-(1,3-Thiazol-4-yl)aniline

Cat. No.: B1288845

Essential Safety and Handling Guide for 4-(1,3-
Thiazol-4-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(1,3-Thiazol-4-yl)aniline (CAS No. 60759-10-6). Given the
absence of a comprehensive Safety Data Sheet (SDS), this document is based on confirmed
hazard classifications and conservative recommendations derived from structurally related
compounds.

Hazard Assessment and Safety Summary

4-(1,3-Thiazol-4-yl)aniline is a solid substance with the molecular formula CoHsN2S.[1][2] It is
classified as acutely toxic if swallowed and can cause serious eye damage.[2] Due to its
aniline-like structure, it should be handled with extreme caution, assuming potential for toxicity
through skin contact and inhalation, as well as the possibility of causing skin sensitization and
long-term health effects.[3][4]

Key Hazard Information:
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Parameter

Value

Source

Chemical Name

4-(1,3-Thiazol-4-yl)aniline

[1]2]

CAS Number 60759-10-6 [11[2]
Molecular Formula CoHsN2S [11[2]
Physical Form Solid [2]
Signal Word Danger [2]

GHS Hazard Statements

H301: Toxic if swallowedH318:

Causes serious eye damage

[2]

GHS Precautionary
Statements

P280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physicianP305+P351+P
338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[2]

Assumed Hazards

Potential for acute toxicity via
dermal and inhalation routes.
May cause skin sensitization
and damage to organs through
prolonged or repeated

exposure.

[3]4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling this compound. The
following table outlines the minimum required PPE.
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Body Part

Required PPE

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Double-gloving
is advised. Change gloves

immediately if contaminated.

Eyes/Face

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn in addition to goggles,
especially when handling the

solid or preparing solutions.[5]

Body

Laboratory coat

A buttoned lab coat is required.
For larger quantities or in case
of potential for significant
exposure, a chemically
resistant apron or suit should

be considered.

Respiratory

NIOSH-approved respirator

A respirator is required when
handling the powder outside of
a certified chemical fume hood
to prevent inhalation of dust

particles.

Operational Plan: Step-by-Step Handling

Procedures

All handling of 4-(1,3-Thiazol-4-yl)aniline should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

o Assemble all necessary equipment and reagents before handling the compound.
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» Don all required PPE as specified in the table above.

Handling (in a Fume Hood):

o Carefully weigh and transfer the solid compound, avoiding the generation of dust.
« If preparing solutions, add the solid to the solvent slowly to prevent splashing.

o Keep the container of the solid compound tightly closed when not in use.
Post-Handling Cleanup:

o Decontaminate all surfaces that may have come into contact with the compound using a
suitable cleaning agent (e.g., 70% ethanol), followed by a soap and water wash.

 Remove PPE in the following order to prevent cross-contamination: outer gloves, face shield,
lab coat, inner gloves, goggles, respirator.

e Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.
Waste Segregation:

o Solid Waste: All disposable items contaminated with the compound, such as gloves,
weighing paper, and paper towels, must be placed in a designated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Unused solutions and solvent rinses containing the compound should be
collected in a separate, sealed, and labeled hazardous liquid waste container. Do not pour
down the drain.[5]

o Sharps Waste: Any contaminated needles, scalpels, or other sharp objects must be disposed
of in a designated sharps container.

Disposal Protocols:
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» All waste containers must be clearly labeled with the chemical name and associated
hazards.

o Store waste in a designated, secure area away from incompatible materials.

o Dispose of all waste through your institution's hazardous waste management program.
Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In Case of Skin Contact:

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.
* Remove contaminated clothing.

o Seek immediate medical attention.

In Case of Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids occasionally.[4]

» Remove contact lenses if present and easy to do.[2]
o Seek immediate medical attention.

In Case of Inhalation:

o Move the person to fresh air.

e If breathing is difficult, administer oxygen.

o Seek immediate medical attention.

In Case of Ingestion:

e Do NOT induce vomiting.
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e Rinse mouth with water.

» Seek immediate medical attention and show the container or label.[3]
Experimental Workflow and Logic Diagrams

To ensure safe handling and disposal, the following workflows should be adhered to.

Caption: A streamlined workflow for the safe handling of 4-(1,3-Thiazol-4-yl)aniline.
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Caption: Emergency response decision tree for exposure to 4-(1,3-Thiazol-4-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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